6-(4-Chlorophenoxy)hexan-1-amine
Overview
Description
6-(4-Chlorophenoxy)hexan-1-amine, also known as 6-CPHA, is a chemical compound that has been studied extensively in the scientific community. It is a derivative of the amino acid phenylalanine, and is a member of the phenoxyacetamides family. 6-CPHA has been studied for its potential use in various scientific research applications, and as a tool for biochemical and physiological studies.
Scientific Research Applications
Synthesis of Organic Compounds
6-(4-Chlorophenoxy)hexan-1-amine: is a valuable intermediate in the synthesis of complex organic molecules. Its structure allows for various chemical reactions, including nucleophilic substitution and reductive amination, which are fundamental in constructing pharmaceuticals, agrochemicals, and natural products .
Medicinal Chemistry
In medicinal chemistry, this compound can be used to develop novel therapeutics. Its amine group is a key functional group in many drugs, acting as a precursor for receptor ligands, enzyme inhibitors, and anticancer agents. The chlorophenoxy moiety could potentially be exploited for its bioactive properties .
Materials Science
The compound’s unique properties make it suitable for creating polymers, catalysts, sensors, and functional materials. It can contribute to the design and fabrication of materials with specific electronic, optical, and mechanical properties, finding applications in organic electronics and photovoltaics .
Catalysis
Amines like 6-(4-Chlorophenoxy)hexan-1-amine play a crucial role in catalysis. They can act as ligands in transition metal complexes or as organocatalysts, facilitating a variety of chemical transformations that are essential in industrial processes .
Environmental Remediation
This compound may be used in environmental remediation technologies. Its ability to bind to metals and organic pollutants can be harnessed in the development of new methods for water treatment and soil decontamination .
Renewable Energy
In the context of renewable energy, 6-(4-Chlorophenoxy)hexan-1-amine could be involved in the synthesis of green chemicals and materials for energy storage systems. Its chemical structure might be modified to create compounds that can capture carbon dioxide or store energy efficiently .
Mechanism of Action
Target of Action
Similar compounds are known to interact with various cellular components, influencing their function and leading to changes in cellular activity .
Mode of Action
The mode of action of 6-(4-Chlorophenoxy)hexan-1-amine involves its interaction with these targets. The compound may bind to these targets, altering their function and leading to changes in cellular processes
Biochemical Pathways
Similar compounds are known to influence various biochemical pathways, leading to changes in cellular activity .
Pharmacokinetics
These properties would influence the bioavailability of the compound, determining how much of the compound reaches its targets and how long it remains active in the body .
Result of Action
The interaction of the compound with its targets would lead to changes in cellular activity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-(4-Chlorophenoxy)hexan-1-amine. These factors could include the pH of the environment, the presence of other compounds, and the temperature . .
properties
IUPAC Name |
6-(4-chlorophenoxy)hexan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClNO/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8H,1-4,9-10,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTUFMALBFAADRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCCCCCN)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90593153 |
Source
|
| Record name | 6-(4-Chlorophenoxy)hexan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90593153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Chlorophenoxy)hexan-1-amine | |
CAS RN |
200484-41-9 |
Source
|
| Record name | 6-(4-Chlorophenoxy)hexan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90593153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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